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Compound of Interest

Compound Name: L-Methionine-34S

Cat. No.: B566174

Essential Safety and Handling Guide for L-
Methionine-34S

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Methionine-34S. The following
procedural guidance is designed to ensure safe operational use and disposal, fostering a
secure laboratory environment.

l. Personal Protective Equipment (PPE) and Safety
Measures

When handling L-Methionine-34S, adherence to standard laboratory safety protocols is
crucial. Although L-Methionine-34S is a stable, non-radioactive isotope, the following personal
protective equipment should be worn to prevent potential exposure and ensure safety.[1][2][3]

Recommended Personal Protective Equipment:

o Eye Protection: Wear safety glasses with side shields or goggles that conform to European
standard EN 166 or OSHA 29 CFR 1910.133.[1][2]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber (>0.11 mm thickness),
should be worn. Gloves must be inspected before use and disposed of properly after
handling.
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o Body Protection: A lab coat or other suitable protective clothing is necessary to prevent skin
contact.

» Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required. However, if dust formation is likely, a
NIOSH/MSHA or European Standard EN 149 approved respirator (such as a type N95 or P1
dust mask) should be used.

Engineering Controls:

o Work in a well-ventilated area. Facilities should be equipped with an eyewash station and a
safety shower. Use local exhaust ventilation where dust may be generated.

Il. Quantitative Data Summary

The physical and chemical properties of L-Methionine-34S are comparable to those of L-
Methionine. The primary distinction is a slightly higher molecular weight due to the heavier
sulfur isotope.

Property Value Source
Molecular Formula C5H11NO2S

Molecular Weight Approximately 151.116 g/mol

Appearance White crystalline powder

Solubility Soluble in water

log Pow (Octanol/Water 187
Partition Coefficient) '

Keep refrigerated (below

Storage Temperature
4°C/39°F)

lll. Experimental Protocols: Safe Handling and
Disposal Workflow
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The following protocols provide a step-by-step guide for the safe handling and disposal of L-
Methionine-34S.

N

. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated place, away from incompatible
substances like strong oxidizers.

Keep the container tightly closed and refrigerated.

. Handling and Use:

Before handling, ensure all necessary PPE is donned correctly.
Minimize dust generation and accumulation.

Weigh and handle the compound in a designated area, preferably with local exhaust
ventilation.

Avoid contact with eyes, skin, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the compound.
. Spill Management:

In case of a spill, ensure the area is well-ventilated.

Wear appropriate PPE as outlined in Section 1.

Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable,
labeled container for disposal.

. First Aid Measures:
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.

o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms occur.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.
5. Disposal Plan:

o L-Methionine-34S contains a stable, non-radioactive isotope, so no special precautions are
required for disposal beyond those for standard L-Methionine.

» Dispose of the compound and any contaminated materials in accordance with local, state,
and federal regulations.

o Waste materials should be placed in a clearly labeled, sealed container.
» Do not mix with general laboratory waste.

IV. Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for ensuring safety when handling L-
Methionine-34S.
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Safe Handling Workflow for L-Methionine-34S
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Caption: Workflow for the safe handling of L-Methionine-34S.
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Emergency Response for L-Methionine-34S Exposure

/ Emergency Reiyﬁse for L-MWine-MS ExpostNA
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Caption: First aid procedures for exposure to L-Methionine-34S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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